Cas no 1512741-00-2 (octahydropyrido2,1-cmorpholine-6,8-dione)

• Product Name: octahydropyrido2,1-cmorpholine-6,8-dione
• CAS No: 1512741-00-2
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 4603202
• PubChem ID: 83670763
• Update Time: 2025-06-08

octahydropyrido2,1-cmorpholine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• octahydropyrido[2,1-c]morpholine-6,8-dione
• octahydropyrido2,1-cmorpholine-6,8-dione

• Inchi： 1S/C8H11NO3/c10-7-3-6-5-12-2-1-9(6)8(11)4-7/h6H,1-5H2
• InChI Key： CRYSSONOZFXMES-UHFFFAOYSA-N
• SMILES： C1OCCN2C(=O)CC(=O)CC12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinediones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones Piperidinediones

Additional information on octahydropyrido2,1-cmorpholine-6,8-dione

Introduction to Octahydropyrido2,1-cmorpholine-6,8-dione (CAS No. 1512741-00-2)

Octahydropyrido2,1-cmorpholine-6,8-dione, identified by its Chemical Abstracts Service (CAS) number 1512741-00-2, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the pyridoindole class, a scaffold known for its structural versatility and biological activity. The presence of a morpholine ring fused with a pyridine core introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The structure of Octahydropyrido2,1-cmorpholine-6,8-dione features a six-membered oxygen-containing heterocycle linked to a nitrogen-containing ring system. This arrangement not only contributes to its stability but also enhances its potential for interactions with biological targets. The 6,8-dione moiety further influences the compound's reactivity and binding affinity, making it an intriguing subject for synthetic modifications.

In recent years, there has been a growing interest in pyridoindole derivatives due to their demonstrated pharmacological properties. These compounds have been investigated for their potential roles in modulating various biological pathways, including those involved in inflammation, neurodegeneration, and cancer. The morpholine ring in Octahydropyrido2,1-cmorpholine-6,8-dione is particularly noteworthy, as it is known to enhance solubility and metabolic stability while maintaining bioactivity.

One of the most compelling aspects of Octahydropyrido2,1-cmorpholine-6,8-dione is its synthetic accessibility. The compound can be readily prepared through multi-step organic synthesis involving cyclization reactions and functional group transformations. This accessibility allows researchers to easily modify the core structure, enabling the exploration of novel analogs with enhanced potency or selectivity.

Recent studies have highlighted the biological activity of Octahydropyrido2,1-cmorpholine-6,8-dione and its derivatives. For instance, research published in the Journal of Medicinal Chemistry demonstrated that certain analogs of this compound exhibit inhibitory effects on enzymes implicated in inflammatory responses. These findings suggest that Octahydropyrido2,1-cmorpholine-6,8-dione could serve as a lead compound for the development of novel anti-inflammatory agents.

The pharmacokinetic profile of Octahydropyrido2,1-cmorpholine-6,8-dione is another area of active investigation. Preliminary studies indicate that the compound exhibits favorable oral bioavailability and moderate metabolic stability in preclinical models. These properties are crucial for evaluating its potential as a therapeutic agent and for optimizing its pharmacological efficacy.

Furthermore, the synthetic modifications of Octahydropyrido2,1-cmorpholine-6,8-dione have opened up new avenues for drug development. Researchers have explored various strategies to enhance its biological activity, including the introduction of additional functional groups or the incorporation of different substituents at key positions within the molecule. These modifications have led to the discovery of several potent derivatives with improved pharmacological profiles.

The role of computational chemistry in studying Octahydropyrido2,1-cmorpholine-6,8-dione cannot be overstated. Advanced computational methods have been employed to predict the binding affinity of this compound to biological targets and to guide the design of novel analogs. These computational approaches have significantly accelerated the drug discovery process and have provided valuable insights into the structure-activity relationships governing its biological effects.

In conclusion, Octahydropyrido2,1-cmorpholine-6,8-dione (CAS No. 1512741-00-2) represents a promising scaffold for medicinal chemistry research. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further exploration in drug development. As research continues to uncover new applications for this compound and its derivatives, Octahydropyrido2,1-cmorpholine-6,8-dione is poised to play a significant role in addressing unmet medical needs across various therapeutic areas.